Cas no 730-02-9 (Benzene, 1-methyl-2-[[3-(trifluoromethyl)phenyl]thio]-)

Benzene, 1-methyl-2-[[3-(trifluoromethyl)phenyl]thio]- structure
730-02-9 structure
Product name:Benzene, 1-methyl-2-[[3-(trifluoromethyl)phenyl]thio]-
CAS No:730-02-9
MF:C14H11F3S
MW:268.29734
CID:543148
PubChem ID:71404307

Benzene, 1-methyl-2-[[3-(trifluoromethyl)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methyl-2-[[3-(trifluoromethyl)phenyl]thio]-
    • 1-methyl-2-[3-(trifluoromethyl)phenyl]sulfanylbenzene
    • DTXSID70825161
    • 1-Methyl-2-{[3-(trifluoromethyl)phenyl]sulfanyl}benzene
    • AOARMPYICAETBU-UHFFFAOYSA-N
    • 730-02-9
    • Inchi: InChI=1S/C14H11F3S/c1-10-5-2-3-8-13(10)18-12-7-4-6-11(9-12)14(15,16)17/h2-9H,1H3
    • InChI Key: AOARMPYICAETBU-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=C1SC2=CC=CC(=C2)C(F)(F)F

Computed Properties

  • Exact Mass: 268.05343
  • Monoisotopic Mass: 268.05335601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0

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